Cas no 1437052-02-2 (3,3-diethyl-1,3-dihydro-1-hydroxy-6-methyl-2,1-benzoxaborole)

• Product Name: 3,3-diethyl-1,3-dihydro-1-hydroxy-6-methyl-2,1-benzoxaborole
• CAS No: 1437052-02-2
• MF: C₁₂H₁₇BO₂
• MW: 204.073183774948
• CID: 2105797
• Update Time: 2023-11-19

3,3-diethyl-1,3-dihydro-1-hydroxy-6-methyl-2,1-benzoxaborole Chemical and Physical Properties

Names and Identifiers

• 3,3-diethyl-1,3-dihydro-1-hydroxy-6-methyl-2,1-Benzoxaborole
• HJNKTQFSNIMDEY-UHFFFAOYSA-N
• 3,3-diethyl-6-methylbenzo[c][1,2]oxaborol-1(3H)-ol
• CID 86685467
• 2,1-Benzoxaborole, 3,3-diethyl-1,3-dihydro-1-hydroxy-6-methyl-
• 3,3-diethyl-1,3-dihydro-1-hydroxy-6-methyl-2,1-benzoxaborole

• Inchi： 1S/C12H17BO2/c1-4-12(5-2)10-7-6-9(3)8-11(10)13(14)15-12/h6-8,14H,4-5H2,1-3H3
• InChI Key： HJNKTQFSNIMDEY-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C)C=CC=2C1(CC)CC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Topological Polar Surface Area: 29.5